tert-butyl 4-(N-methylhydrazinecarbonyl)piperazine-1-carboxylate
Overview
Description
“tert-butyl 4-(N-methylhydrazinecarbonyl)piperazine-1-carboxylate” is a chemical compound with the CAS Number: 1432680-23-3 . It has a molecular weight of 258.32 . The compound is in powder form and is typically stored at a temperature of 4°C .
Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 258.32 . It’s typically stored at a temperature of 4°C . More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
Synthesis of Novel Organic Compounds
tert-butyl 4-(N-methylhydrazinecarbonyl)piperazine-1-carboxylate: serves as a versatile building block in the synthesis of a variety of novel organic compounds. Its derivatives, such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones, have been synthesized using this compound as an intermediate .
Antibacterial and Antifungal Applications
The compound has shown moderate activity against several microorganisms, indicating its potential use in developing new antibacterial and antifungal agents. This application is particularly important in the search for new treatments against resistant strains of bacteria and fungi .
Anticancer Research
Compounds containing the piperazine ring, like tert-butyl 4-(N-methylhydrazinecarbonyl)piperazine-1-carboxylate , have been explored for their anticancer properties. The conformational flexibility and the presence of polar nitrogen atoms enhance interaction with macromolecules, which is crucial in the design of anticancer drugs .
Antiparasitic Activity
Research has indicated that derivatives of this compound exhibit antiparasitic activity, making it a valuable candidate for the development of antiparasitic drugs. This is particularly relevant for treating diseases caused by parasitic infections .
Antihistamine and Antidepressant Effects
The compound’s derivatives have been associated with antihistamine and antidepressant activities. This suggests its potential use in the treatment of allergies and mood disorders, expanding the scope of its therapeutic applications .
Drug Discovery and Development
Due to its easy modificability, proper alkalinity, water solubility, and the capacity for the formation of hydrogen bonds, tert-butyl 4-(N-methylhydrazinecarbonyl)piperazine-1-carboxylate is considered an important synthetic strategy in drug discovery. It allows for the adjustment of molecular physicochemical properties to enhance drug efficacy .
Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, H335 . These codes correspond to various hazards such as harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, fume, gas, mist, vapors, or spray .
Mechanism of Action
Target of Action
Compounds containing piperazine rings, like this one, are known to have a wide spectrum of biological activities due to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the ring . These properties enhance favorable interaction with macromolecules .
Mode of Action
It’s known that the piperazine ring’s conformational flexibility and the polar nitrogen atoms can interact favorably with various macromolecules , which could influence its mode of action.
Biochemical Pathways
Compounds with piperazine rings are known to be involved in a variety of biochemical pathways due to their broad biological activity .
Pharmacokinetics
The compound’s water solubility and capacity for the formation of hydrogen bonds could potentially influence its bioavailability .
Result of Action
Compounds with piperazine rings have shown a wide spectrum of biological activities, including antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .
Action Environment
It’s known that the compound should be stored at a temperature of 4°c .
properties
IUPAC Name |
tert-butyl 4-[amino(methyl)carbamoyl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N4O3/c1-11(2,3)18-10(17)15-7-5-14(6-8-15)9(16)13(4)12/h5-8,12H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYHBQAMSVJKOHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C(=O)N(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 4-(N-methylhydrazinecarbonyl)piperazine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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